Cas no 133513-18-5 (3,4,6,7-tetrachlorodibenzo[b,d]thiophene)
133513-18-5 structure
Product Name:3,4,6,7-tetrachlorodibenzo[b,d]thiophene
CAS No:133513-18-5
MF:C12H4Cl4S
MW:322.03715801239
CID:1233005
PubChem ID:86405
Update Time:2025-04-20
3,4,6,7-tetrachlorodibenzo[b,d]thiophene Chemical and Physical Properties
Names and Identifiers
-
- 3,4,6,7-tetrachlorodibenzo[b,d]thiophene
- 3,4,6,7-tetrachlorodibenzothiophene
- 133513-18-5
- DTXSID80158154
- Dibenzothiophene, 3,4,6,7-tetrachloro-
-
- Inchi: 1S/C12H4Cl4S/c13-7-3-1-5-6-2-4-8(14)10(16)12(6)17-11(5)9(7)15/h1-4H
- InChI Key: LPMBNIAZMVFJKV-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC2=C1SC1C(=C(C=CC2=1)Cl)Cl)Cl
Computed Properties
- Exact Mass: 319.87902
- Monoisotopic Mass: 319.878782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.8
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
3,4,6,7-tetrachlorodibenzo[b,d]thiophene Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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